Cas no 2803755-63-5 ((2S)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride)

• Product Name: (2S)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride
• CAS No: 2803755-63-5
• MF: C₅H₁₀ClN₃O₂
• MW: 179.604799747467
• CID: 5917639
• PubChem ID: 165768445
• Update Time: 2025-08-05

(2S)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37434623
• 2803755-63-5
• (2S)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride

• Inchi： 1S/C5H9N3O2.ClH/c1-3-7-5(10-8-3)4(6)2-9;/h4,9H,2,6H2,1H3;1H/t4-;/m0./s1
• InChI Key： PLNQWUIGPXYIKL-WCCKRBBISA-N
• SMILES： Cl.O1C([C@H](CO)N)=NC(C)=N1

Computed Properties

• Exact Mass: 179.0461543g/mol
• Monoisotopic Mass: 179.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų

Additional information on (2S)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride

(2S)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride (CAS No. 2803755-63-5)

(2S)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride (CAS No. 2803755-63-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of amino alcohols and is characterized by its unique structural features, including a 3-methyl-1,2,4-oxadiazol ring and a hydrochloride salt form. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various pharmaceutical research and development activities.

The chiral center at the carbon atom adjacent to the amino group is crucial for the compound's biological activity. Chirality plays a vital role in drug design and development, as enantiomers can exhibit different pharmacological profiles. The (S)-enantiomer of this compound has been shown to possess enhanced bioactivity compared to its (R)-counterpart, making it a preferred choice for further investigation.

Recent studies have focused on the potential of (2S)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride as a lead compound for the development of novel therapeutic agents. One area of particular interest is its activity against neurodegenerative diseases. Research has indicated that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound exhibits significant activity in inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its potential neuroprotective properties, (2S)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride has also been investigated for its anti-inflammatory effects. Inflammatory processes are involved in various diseases, including arthritis and certain autoimmune disorders. Preclinical studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of (2S)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride have also been studied extensively. Its high solubility in water and low molecular weight make it suitable for oral administration. Furthermore, the compound has demonstrated good bioavailability and stability in vivo, which are essential characteristics for a drug candidate. These properties facilitate its absorption and distribution within the body, ensuring that it reaches the target tissues effectively.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-ol hydrochloride in human subjects. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential therapeutic applications.

The synthesis of (2S)-2-amino-2-(3-methyl-1,2,4-oxadiazol-5-yl)ethan-1-o l hydrochloride involves several well-established chemical reactions. The key steps include the formation of the 3-methyl oxadiazole ring through cyclization reactions and the introduction of the amino alcohol functionality via nucleophilic substitution or reduction reactions. The chiral center is typically introduced using chiral auxiliaries or asymmetric catalysis techniques to ensure high enantiomeric purity.

In conclusion, (2S)-2-amino - 2-(3-methyl - 1 , 2 , 4 - oxadiazol - 5 - yl ) ethan - 1 - ol hydrochloride (CAS No . 2803755 - 63 - 5) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, highlighting its significance in modern medicinal chemistry.